Cas no 954852-21-2 (5-(propan-2-yl)-N-(1,3-thiazol-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(propan-2-yl)-N-(1,3-thiazol-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954852-21-2
• MF: C₁₆H₁₄F₃N₅OS
• MW: 381.375471591949
• CID: 5431051
• Update Time: 2025-08-02

5-(propan-2-yl)-N-(1,3-thiazol-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-propan-2-yl-N-(1,3-thiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]triazole-4-carboxamide
• 5-(propan-2-yl)-N-(1,3-thiazol-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H14F3N5OS/c1-9(2)13-12(14(25)21-15-20-6-7-26-15)22-23-24(13)11-5-3-4-10(8-11)16(17,18)19/h3-9H,1-2H3,(H,20,21,25)
• InChI Key： HSUNBBMMGCXUAR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(C(C)C)=C(C(NC2=NC=CS2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(propan-2-yl)-N-(1,3-thiazol-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide

5-(Propan-2-yl)-N-(1,3-thiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 954852-21-2)

The compound 5-(Propan-2-yl)-N-(1,3-thiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 954852-21-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a triazole ring, a thiazole group, and a trifluoromethyl-substituted phenyl group, making it a unique candidate for advanced chemical applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery and materials development. The triazole ring is known for its stability and ability to form strong hydrogen bonds, which are crucial in medicinal chemistry for enhancing bioavailability and targeting specific biological pathways. Additionally, the presence of the thiazole group introduces electron-withdrawing properties, further enhancing the compound's reactivity and versatility in chemical reactions.

The trifluoromethyl-substituted phenyl group is another key feature of this molecule. Fluorinated aromatic compounds are widely used in pharmaceuticals due to their lipophilic nature and resistance to metabolic degradation. This substitution pattern not only increases the molecule's stability but also enhances its potential as a building block for more complex structures in organic synthesis.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the formation of the triazole ring through a click chemistry approach, followed by the introduction of the thiazole group via nucleophilic substitution or coupling reactions. The final step involves the incorporation of the trifluoromethyl-substituted phenyl group using palladium-catalyzed cross-coupling techniques. These methods ensure high yields and excellent purity of the final product.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for anti-inflammatory and antiviral agents due to its ability to modulate key enzyme activities. Furthermore, its electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors.

Recent research has also explored the use of this compound in catalysis. The combination of its heterocyclic groups provides unique electronic environments that can enhance catalytic activity in various transformations. For instance, studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, such as cross-couplings and cycloadditions.

The structural complexity of 5-(Propan-2-yl)-N-(1,3-thiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide also makes it an ideal candidate for supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions enables it to self-assemble into ordered structures, which are valuable in nanotechnology and crystal engineering.

In conclusion, CAS No. 954852-21-2 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups position it as a valuable tool in modern chemical research and development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.